Cas no 348579-20-4 (N-cyclopropylpyridin-3-amine)

N-Cyclopropylpyridin-3-amine is a heterocyclic amine compound featuring a pyridine core substituted with a cyclopropylamine group at the 3-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The cyclopropyl ring enhances metabolic stability and influences the compound's binding affinity in bioactive molecules. Its pyridine moiety offers a versatile scaffold for further functionalization, enabling applications in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents. The compound exhibits favorable physicochemical properties, including moderate solubility and stability under standard conditions, facilitating its use in diverse synthetic pathways. Its well-defined reactivity profile allows for precise modifications, supporting the design of targeted molecular architectures.
N-cyclopropylpyridin-3-amine structure
N-cyclopropylpyridin-3-amine structure
Product Name:N-cyclopropylpyridin-3-amine
CAS No:348579-20-4
MF:C8H10N2
MW:134.178401470184
CID:919617
PubChem ID:11297993
Update Time:2025-07-02

N-cyclopropylpyridin-3-amine Chemical and Physical Properties

Names and Identifiers

    • N-cyclopropyl-3-Pyridinamine
    • N-cyclopropylpyridin-3-amine
    • Z1203747527
    • SCHEMBL1098110
    • DTXSID301309412
    • EN300-1716075
    • 3-Pyridinamine,N-cyclopropyl-(9CI)
    • 348579-20-4
    • AKOS006348867
    • Inchi: 1S/C8H10N2/c1-2-8(6-9-5-1)10-7-3-4-7/h1-2,5-7,10H,3-4H2
    • InChI Key: LNLVZXZUZATLGG-UHFFFAOYSA-N
    • SMILES: N(C1C=NC=CC=1)C1CC1

Computed Properties

  • Exact Mass: 134.084398327g/mol
  • Monoisotopic Mass: 134.084398327g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 110
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 24.9Ų

N-cyclopropylpyridin-3-amine Pricemore >>

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